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Compound of Interest |

2-Chloro-5-hydroxy-4-
Compound Name:
methoxybenzaldehyde
CAS No.: 89938-55-6
\ J

Executive Summary & Hazard Identification

2-Chloro-5-hydroxy-4-methoxybenzaldehyde is a functionalized aromatic aldehyde used
primarily as an intermediate in pharmaceutical synthesis. While specific toxicological data for
this exact isomer is often limited in public databases, its structural analogs (chlorinated
hydroxybenzaldehydes) exhibit consistent hazard profiles.

As a Senior Application Scientist, | categorize this compound as a high-alert intermediate. It
combines the reactivity of an aldehyde with the permeation and sensitization potential of a
halogenated phenol derivative.

Core Hazard Profile (Derived from Structural Analogs)
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L. Operational
Hazard Class GHS Code Description o
Implication
) No open-bench
o Harmful if swallowed. _ _
Acute Toxicity H302 1] handling; strict
hygiene.[2]
) o Causes skin irritation. Direct contact causes
Skin Irritation H315 -
[1][2][3]14] dermatitis.
] Critical: Potential for
o May cause allergic )
Sensitization H317 ] ) cumulative
skin reaction.[1][2] o
sensitization.
o Causes serious eye Dust/vapor can cause
Eye Irritation H319 L o
irritation.[1][3][4][5] corneal injury.
_ Inhalation of dust
May cause respiratory .
STOT-SE H335 triggers mucosal

irritation.[1][2][3]1[4]

inflammation.

Technical Note: The aldehyde moiety renders this compound susceptible to autoxidation,

forming the corresponding benzoic acid upon air exposure. While this is primarily a purity

concern, the resulting acidic crust can increase corrosivity risks.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "standard lab PPE." The presence of the chlorine atom and the

aldehyde group requires specific barrier selection to prevent sensitization.

PPE Selection Table
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Protection Zone

Recommended Equipment

Technical Specification &
Rationale

Hand Protection

Double Nitrile Gloves

Inner: 4 mil (0.10 mm)
Nitrile.Outer: 5-8 mil (0.12-0.20
mm) Nitrile.Rationale:
Halogenated aromatics can
permeate thin latex.[6] Double
gloving provides a
breakthrough time buffer and
allows outer glove removal
upon contamination without

exposing skin.

Eye/Face

Chemical Safety Goggles

Standard: ANSI Z87.1 (Impact
& Splash).Rationale:[6] Safety
glasses are insufficient for fine
powders or crystalline solids
that can become airborne
during weighing. Goggles seal

the ocular area.

Respiratory

Fume Hood (Primary)

Face Velocity: 80—-100
fpm.Contingency: If hood work
is impossible (e.g., equipment
maintenance), use a half-face
respirator with P100/0OV
(Organic Vapor/Particulate)

cartridges.

Body

Lab Coat + Sleeves

Material: Poly-cotton or Nomex
(if flammables present).Add-
on: Disposable Tyvek®
sleeves are recommended
during weighing to bridge the
gap between glove and coat

cuff.
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Operational Protocol: Safe Handling Workflow

This workflow is designed to isolate the user from the chemical during its most vulnerable
phase: the transition from solid storage to solution.

Handling Logic Diagram

Storage (4°C, Inert Gas)

Visual Inspection
(Check for Oxidation/Crust)

Weighing Station
(Inside Fume Hood)

Solubilization
(Dissolve immediately)

Reaction Vessel

Waste Segregation

Click to download full resolution via product page

Figure 1: Safe handling workflow emphasizing containment during the solid-to-liquid transition.

Detailed Procedural Steps
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e Preparation:

o Bring the container to room temperature before opening to prevent water condensation
(which accelerates aldehyde oxidation).

o Verify fume hood function (sash at proper height).
e Weighing (The Critical Step):

o Never weigh this compound on an open bench. Move the balance into the hood or use a
draft shield.

o Use an anti-static gun if the powder is flighty.

o Technique: Place a tared vial inside a secondary container (beaker). Transfer solid directly
into the vial. Cap the vial inside the hood before moving it.

¢ Solubilization:

o Dissolve the solid in the reaction solvent (e.g., DCM, THF, Methanol) as quickly as
possible. Solutions are generally easier to contain than light powders.

o Note: If using chlorinated solvents (DCM), ensure gloves are changed immediately upon
splash contact, as DCM carries solutes through nitrile rapidly.

Waste Disposal & Deactivation[7][8][9]

Proper disposal is a regulatory imperative. The chlorine atom classifies this as Halogenated
Waste, which incurs higher disposal costs and stricter incineration requirements than standard
organic waste.

Disposal Classification Table
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Waste Stream Contents Disposal Method

) Hazardous Solid Waste Bin.
) Contaminated gloves,
Solid Waste o Double-bagged and labeled
weighing boats, paper towels. ] ]
"Toxic/Halogenated Solid."

Halogenated Organic Waste.
o Mother liquors, reaction (Do NOT mix with
Liquid Waste A ) )
solvents (if halogenated). acetone/non-hal waste if your

facility separates them).

Aqueous Waste. Check pH.[7]
o ) [8] If containing traces of
Liquid Waste B Aqueous extractions.
aldehyde, treat as hazardous

agueous waste.

Emergency Spill Response (Decision Logic)

Solid Powder | Co(\lljerre\\;\g:lvsitsgad
/' \

Double Bag & Label

Spill Occurs —®  Identify State (Halogenated Waste)

_—v
T Sl > Absorb with Vermiculite
a or Chem-Sorb

Click to download full resolution via product page

Figure 2: Decision logic for immediate spill response. Note the wet-pad technique for solids to

prevent aerosolization.

Decontamination Solution: For surface cleaning, use a mild surfactant solution followed by
water. Avoid using strong oxidizers (bleach) immediately, as this may react vigorously with the

aldehyde or other reaction components.
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¢ PubChem.Compound Summary: Chlorinated Benzaldehyde Derivatives. National Library of
Medicine. Retrieved from

« Vanderbilt University.Halogenated Solvents & Waste Handling Protocol. Retrieved from

e Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:
29 CFR 1910.1450 (Lab Standard). Retrieved from

Disclaimer: This guide is based on the chemical structure and class properties of halogenated
aromatic aldehydes. Always consult the specific Safety Data Sheet (SDS) provided by your
chemical vendor before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1488104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1488104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

